Cas no 6939-71-5 (1(3H)-Isobenzofuranone,hexahydro-, (3aR,7aS)-rel-)

• Product Name: 1(3H)-Isobenzofuranone,hexahydro-, (3aR,7aS)-rel-
• CAS No: 6939-71-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 526377
• PubChem ID: 245563
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,hexahydro-, (3aR,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,hexahydro-, (3aR,7aS)-rel-
• (3aR,7aS)-3a,4,5,6,7,7a-hexahydro-3H-2-benzofuran-1-one
• (3ar,7as)-hexahydro-2-benzofuran-1(3h)-one
• (3aSR,7aRS)-hexahydroisobenzofuran-1-one
• AC1L6G5Q
• AC1Q6HJC
• AR-1A4011
• cis-3-oxabicyclo[4.3.0]nonan-2-one
• cis-8-oxabicyclo[4.3.0]nonan-7-one
• cis-hexahydroisobenzofuran-1(3H)-one
• CTK5C9679
• hexahydro-isobenzo[c]furan-1-one
• hexahydro-isobenzofuran-1(3H)-one
• hexahydro-isobenzofuran-1-one
• KST-1A8395
• NSC57636
• SureCN6383420
• DTXSID10288796
• cis-8-Oxabicyclo[4.3.0]nonan-9-one
• NSC-57636
• 6939-71-5
• SCHEMBL6383420
• (1R, 6S)-8-oxabicyclo[4.3.0]nonan-7-one
• EN300-623947
• CHEMBL2228340
• (1R,6S)-8-oxabicyclo[4.3.0]nonan-7-one
• (+)-(1r,6s)-cis-8-oxabicyclo[4.3.0]nonan-7-one
• NS00126353
• cis-Hexahydrophthalide
• rac-(3aR,7aS)-octahydro-2-benzofuran-1-one
• (1R,6S)-(+)-8-oxabicyclo[4.3.0]nonan-7-one
• 1(3H)-Isobenzofuranone, hexahydro-, (3aR,7aS)-rel-
• (1R,6S)-(+)-8-oxabicylo[4.3.0]nonan-7-one
• (1R,6S)-(+)-8-oxabicydo[4.3.0]nonan-7-one

• Inchi： 1S/C8H12O2/c9-8-7-4-2-1-3-6(7)5-10-8/h6-7H,1-5H2/t6-,7-/m0/s1
• InChI Key： WLYUMBPDHPMKHM-BQBZGAKWSA-N
• SMILES： O1C([C@H]2CCCC[C@H]2C1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.093
• Boiling Point: 262.8°Cat760mmHg
• Flash Point: 103.8°C
• Refractive Index: 1.483
• PSA: 26.3
• LogP: 1.34960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans